Cas no 138042-77-0 (3-Heptanone, 4-bromo-1-phenyl-)

• Product Name: 3-Heptanone, 4-bromo-1-phenyl-
• CAS No: 138042-77-0
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 1249090
• Update Time: 2024-08-03

3-Heptanone, 4-bromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 4-bromo-1-phenyl-

• Inchi： 1S/C13H17BrO/c1-2-6-12(14)13(15)10-9-11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9-10H2,1H3
• InChI Key： RANWCUHKFODEFI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)CC(=O)C(Br)CCC

Computed Properties

• Exact Mass: 268.04631

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 330.6±17.0 °C(Predicted)
• PSA: 17.07